Cas no 24463-15-8 (1-Pyrenemethanol)

• Product Name: 1-Pyrenemethanol
• CAS No: 24463-15-8
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• MDL: MFCD00029252
• CID: 275813
• PubChem ID: 24864285
• Update Time: 2025-11-02

1-Pyrenemethanol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenemethanol
• 1-Pyrenylmethanol
• pyren-1-ylmethanol
• 1-(Hydroxymethyl)pyrene
• Pyrenemethanol
• pyrenylmethan-1-ol
• 1-Hydroxymethylpyrene
• C76UX3EH8M
• NGDMLQSGYUCLDC-UHFFFAOYSA-N
• (1-pyrenyl)methanol
• 1-Pyrenylmethanol #
• 1-(1-Hydroxymethyl)pyrene
• KSC205I9L
• BIDD:GT0067
• TRA0091121
• NS00115991
• DTXSID90179219
• CHEMBL1743299
• 24463-15-8
• AS-56721
• A877910
• UNII-C76UX3EH8M
• SB66885
• FT-0638425
• D71019
• MFCD00029252
• SCHEMBL505806
• CCRIS 6510
• Q63409878
• (PYREN-1-YL)METHANOL
• CS-W010357
• SY052044
• AKOS005265175
• J-015537
• 1-Pyrenemethanol, 98%
• P1221
• DTXCID70101710
• 1-Pyrenemethanol; 1-(1-Hydroxymethyl)pyrene; 1-Hydroxymethylpyrene
• DB-046454
• 1-hydroxymethyl-pyren

• MDL： MFCD00029252
• Inchi： 1S/C17H12O/c18-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9,18H,10H2
• InChI Key： NGDMLQSGYUCLDC-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 232.08900
• Monoisotopic Mass: 232.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.321
• Melting Point: 123-126 °C (lit.)
• Boiling Point: 455.2±14.0 °C at 760 mmHg
• Flash Point: 207.5±15.9 °C
• Refractive Index: 1.855
• PSA: 20.23000
• LogP: 4.07630
• Solubility: Not determined

1-Pyrenemethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：UR2457242
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1-Pyrenemethanol

Comprehensive Guide to 1-Pyrenemethanol (CAS No. 24463-15-8): Properties, Applications, and Research Insights

1-Pyrenemethanol (CAS No. 24463-15-8) is a polycyclic aromatic hydrocarbon (PAH) derivative widely recognized for its unique fluorescent properties and versatility in scientific research. This compound, structurally derived from pyrene, features a hydroxylmethyl group attached to the 1-position of the pyrene ring, enhancing its solubility and reactivity in organic synthesis. Researchers and industries value 1-Pyrenemethanol for its role in fluorescence labeling, material science, and biomolecular studies, making it a subject of growing interest in academic and industrial circles.

The compound’s photophysical characteristics, including high quantum yield and stability under UV light, have positioned it as a critical tool in optical sensors and imaging technologies. Recent trends highlight its integration into nanotechnology and sustainable materials, aligning with global demands for eco-friendly solutions. For instance, 1-Pyrenemethanol is explored in carbon nanotube functionalization and OLED development, addressing queries like *"How do PAHs improve energy-efficient devices?"*—a frequently searched topic in AI-driven research platforms.

From a synthetic perspective, 1-Pyrenemethanol serves as a precursor for conjugated polymers and supramolecular assemblies. Its ability to form π-π stacking interactions enables applications in molecular electronics and catalysis. Notably, its compatibility with click chemistry protocols answers common search questions such as *"Which fluorescent tags are compatible with bioorthogonal reactions?"*—underscoring its relevance in modern biochemistry.

Environmental and safety profiles of 1-Pyrenemethanol are also frequently discussed. While PAHs often raise concerns about persistence, 24463-15-8 exhibits lower toxicity compared to unsubstituted pyrene, as confirmed by recent green chemistry studies. This aligns with searches like *"Are pyrene derivatives biodegradable?"*—a hotspot in environmental science forums. Proper handling protocols, however, remain essential to ensure safe laboratory use.

In the pharmaceutical sector, 1-Pyrenemethanol aids in drug delivery system research due to its fluorescent tracking capability. Its incorporation into liposomes and dendrimers provides insights into cellular uptake mechanisms, addressing queries like *"How are fluorescent probes used in targeted therapy?"*—a trending topic in medical AI databases. Such applications demonstrate its cross-disciplinary importance.

To summarize, 1-Pyrenemethanol (CAS No. 24463-15-8) bridges gaps between fundamental research and applied science. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued relevance. For researchers seeking advanced materials or eco-conscious solutions, this compound offers a compelling case study in innovation.